Cas no 1114915-04-6 (3-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyridazine)

• Product Name: 3-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyridazine
• CAS No: 1114915-04-6
• MF: C₂₃H₂₂N₄OS
• MW: 402.511983394623
• CID: 5387224
• Update Time: 2025-07-17

3-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-5-[[6-(4-ethylphenyl)pyridazin-3-yl]sulfanylmethyl]-1,2,4-oxadiazole
• 3-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyridazine

• Inchi： 1S/C23H22N4OS/c1-4-17-6-9-18(10-7-17)20-11-12-22(26-25-20)29-14-21-24-23(27-28-21)19-8-5-15(2)16(3)13-19/h5-13H,4,14H2,1-3H3
• InChI Key： DUNGZSDKGOZHFY-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=C(CC)C=C3)C=C2)=NC(C2=CC=C(C)C(C)=C2)=N1

Additional information on 3-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyridazine

Introduction to Compound with CAS No. 1114915-04-6 and Its Applications in Modern Chemical Biology

Compound with the CAS number 1114915-04-6 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The molecular structure of this compound features a pyridazine core, which is a heterocyclic aromatic ring system, and is further functionalized with various substituents that contribute to its distinctive chemical behavior. Specifically, the compound is named as 3-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyridazine, which highlights its complex arrangement of functional groups and the potential for diverse biological activities.

The pyridazine moiety is a key feature of this compound, providing a stable aromatic backbone that can interact with biological targets in various ways. Pyridazines are known for their ability to act as scaffolds in drug design due to their planar structure and ability to engage in hydrogen bonding and π-stacking interactions. In the case of 3-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyridazine, the presence of the 3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl group adds an additional layer of complexity, potentially influencing both the electronic properties and the biological activity of the molecule.

The sulfanyl group in the compound's name is another critical feature that contributes to its chemical reactivity. Sulfanyl groups are known to participate in various chemical transformations and can serve as points of interaction with biological targets. The specific arrangement of the sulfanyl group in 3-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyridazine suggests that it may have unique interactions with proteins or other biomolecules, making it a promising candidate for further investigation in drug discovery.

Recent research in chemical biology has highlighted the importance of heterocyclic compounds like pyridazines in developing new therapeutic agents. The structural diversity of these compounds allows for a wide range of biological activities, making them valuable tools for studying biological processes and designing new drugs. For instance, studies have shown that pyridazine derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound with CAS No. 1114915-04-6 falls within this category and has shown potential in preclinical studies as a lead compound for further development.

The 4-ethylphenyl group in the molecular structure of 3-({[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-ethylphenyl)pyridazine adds another dimension to its potential biological activity. Ethylphenyl groups are often found in biologically active molecules due to their ability to modulate electronic properties and influence binding interactions. The presence of this group suggests that the compound may have specific binding affinities for certain enzymes or receptors, which could be exploited for therapeutic purposes.

In addition to its structural complexity, Compound with CAS No. 1114915-04-6 has been studied for its potential pharmacological effects. Preliminary studies have indicated that it may have inhibitory activity against certain enzymes involved in inflammatory pathways. This is particularly relevant given the increasing interest in developing drugs that target inflammation-related diseases such as rheumatoid arthritis and inflammatory bowel disease. The sulfanyl group and the pyridazine core are likely key players in mediating these effects.

The synthesis of this compound represents a significant achievement in organic chemistry due to the complexity of its structure. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such complex molecules more efficiently, which is crucial for both academic research and industrial applications.

The future prospects for Compound with CAS No. 1114915-04-6 are promising. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic applications. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into clinical applications. The unique structure of this compound makes it a valuable tool for understanding biological processes at a molecular level.

In conclusion, Compound with CAS No. 1114915-04-6 is a structurally complex molecule with potential applications in chemical biology and drug discovery. Its unique combination of functional groups and heterocyclic cores makes it a promising candidate for further investigation. As research continues to uncover new insights into its pharmacological effects, this compound holds great promise for contributing to advancements in medicine and therapeutic interventions.